Cas no 6829-31-8 (1-β-D-Arabinofuranosyl-5-methylcytosine)

1-β-D-Arabinofuranosyl-5-methylcytosine is a nucleoside analog characterized by the incorporation of a 5-methylcytosine base linked to a β-D-arabinofuranosyl sugar moiety. This structural modification enhances its stability and potential biological activity, making it a valuable intermediate in nucleic acid research and therapeutic development. Its arabinofuranosyl configuration distinguishes it from conventional ribose or deoxyribose nucleosides, offering unique interactions with enzymatic systems. The 5-methylation of cytosine further influences its binding affinity and metabolic resistance, which may be advantageous in epigenetic studies or antiviral/anticancer applications. This compound is particularly useful for investigating modified nucleoside behavior in biochemical pathways and designing novel nucleotide-based therapeutics.
1-β-D-Arabinofuranosyl-5-methylcytosine structure
6829-31-8 structure
Product Name:1-β-D-Arabinofuranosyl-5-methylcytosine
CAS No:6829-31-8
MF:C10H15N3O5
MW:257.243202447891
CID:969879
PubChem ID:97000
Update Time:2025-05-27

1-β-D-Arabinofuranosyl-5-methylcytosine Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-(beta-D-arabinofuranosyl)-5-methylpyrimidin-2(1H)-one
    • 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-5-methyl-
    • NSC 529544
    • 5-Methyl ara-C
    • NSC 96372
    • 6829-31-8
    • 4-Amino-1-beta-D-arabinofuranosyl-5-methyl-2(1H)-pyrimidinone
    • 1-beta-D-Arabinofuranosyl-5-methylcytosine
    • 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidin-2(1H)-one
    • 1beta-D-Arabinofuranosyl-5-methylcytosine
    • DTXSID101016978
    • SCHEMBL5953706
    • 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
    • 1-?-D-Arabinofuranosyl-5-methylcytosine
    • 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidin-2(1H)-one; 4-Amino-1-beta-D-arabinofuranosyl-5-methyl-2(1H)-pyrimidinone, NSC 529544; NSC 96372;
    • 5-Methylarabinosylcytosine
    • 1 beta-D-arabinofuranosyl-5-methylcytosine
    • 1-β-D-Arabinofuranosyl-5-methylcytosine
    • Inchi: 1S/C10H15N3O5/c1-4-2-13(10(17)12-8(4)11)9-7(16)6(15)5(3-14)18-9/h2,5-7,9,14-16H,3H2,1H3,(H2,11,12,17)/t5-,6-,7+,9-/m1/s1
    • InChI Key: ZAYHVCMSTBRABG-JAGXHNFQSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C(C)=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 257.101
  • Monoisotopic Mass: 257.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.79
  • Boiling Point: 537.5°C at 760 mmHg
  • Flash Point: 278.9°C
  • Refractive Index: 1.725
  • PSA: 130.83000
  • LogP: -1.67340

1-β-D-Arabinofuranosyl-5-methylcytosine Security Information

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